5-Ethylnicotinonitrile
Cat. No. B3054634
M. Wt: 132.16 g/mol
InChI Key: GVLOZYYJDFWMPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US05508293
Procedure details
3-Cyano-5-ethynylpyridine (1 g) was dissolved in tetrahydrofuran (30 ml) and subjected to catalytic hydrogenation under hydrogen stream in the presence of 10% palladium-carbon (100 mg) as a catalyst. After the catalyst was removed by filtration, the filtrate was concentrated under reduced pressure to give 0.87 g of 3-cyano-5-ethylpyridine (yield, 84%). 1H-NMR (90 MHz, CDCl3): δ (ppm) 8.58(1H, H-2), 8.39(1H, H-6), 7.77(1H, H-4), 2.72(2H, q, J=7.5Hz, Pyridine-CH2CH3), 1.26(3H, t, J=7.5Hz, Pyridine-CH2CH3).
Name
palladium-carbon
Quantity
100 mg
Type
catalyst
Reaction Step Two
Yield
84%
Identifiers
|
REACTION_CXSMILES
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[C:1]([C:3]1[CH:4]=[N:5][CH:6]=[C:7]([C:9]#[CH:10])[CH:8]=1)#[N:2]>O1CCCC1.[C].[Pd]>[C:1]([C:3]1[CH:4]=[N:5][CH:6]=[C:7]([CH2:9][CH3:10])[CH:8]=1)#[N:2] |f:2.3|
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Inputs
Step One
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Name
|
|
|
Quantity
|
1 g
|
|
Type
|
reactant
|
|
Smiles
|
C(#N)C=1C=NC=C(C1)C#C
|
|
Name
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|
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Quantity
|
30 mL
|
|
Type
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solvent
|
|
Smiles
|
O1CCCC1
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Step Two
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Name
|
palladium-carbon
|
|
Quantity
|
100 mg
|
|
Type
|
catalyst
|
|
Smiles
|
[C].[Pd]
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
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CUSTOM
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|
Details
|
After the catalyst was removed by filtration
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CONCENTRATION
|
Type
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CONCENTRATION
|
|
Details
|
the filtrate was concentrated under reduced pressure
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(#N)C=1C=NC=C(C1)CC
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.87 g | |
| YIELD: PERCENTYIELD | 84% | |
| YIELD: CALCULATEDPERCENTYIELD | 84.3% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
